Cas no 1251101-59-3 (3-methyl-4-(1H-pyrazol-1-yl)benzoic acid)
1251101-59-3 structure
Product Name:3-methyl-4-(1H-pyrazol-1-yl)benzoic acid
CAS No:1251101-59-3
MF:C11H10N2O2
MW:202.209302425385
MDL:MFCD16686166
CID:4581882
PubChem ID:62120966
Update Time:2023-08-10
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-4-(1H-pyrazol-1-yl)benzoic acid
- BAC10159
- 3-methyl-4-pyrazol-1-ylbenzoic acid
- Z2350906816
-
- MDL： MFCD16686166
- Inchi： 1S/C11H10N2O2/c1-8-7-9(11(14)15)3-4-10(8)13-6-2-5-12-13/h2-7H,1H3,(H,14,15)
- InChI Key： BUQAHTXZCXPYMW-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=C(C)C=1)N1C=CC=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 245
- XLogP3: 1.8
- Topological Polar Surface Area: 55.1
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-248036-0.05g |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid |
1251101-59-3 | 95% | 0.05g |
$88.0 | 2024-06-19 | |
| Enamine | EN300-248036-0.1g |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid |
1251101-59-3 | 95% | 0.1g |
$132.0 | 2024-06-19 | |
| Enamine | EN300-248036-0.25g |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid |
1251101-59-3 | 95% | 0.25g |
$188.0 | 2024-06-19 | |
| Enamine | EN300-248036-0.5g |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid |
1251101-59-3 | 95% | 0.5g |
$353.0 | 2024-06-19 | |
| Enamine | EN300-248036-1.0g |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid |
1251101-59-3 | 95% | 1.0g |
$470.0 | 2024-06-19 | |
| Enamine | EN300-248036-2.5g |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid |
1251101-59-3 | 95% | 2.5g |
$923.0 | 2024-06-19 | |
| Enamine | EN300-248036-5.0g |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid |
1251101-59-3 | 95% | 5.0g |
$1364.0 | 2024-06-19 | |
| Enamine | EN300-248036-10.0g |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid |
1251101-59-3 | 95% | 10.0g |
$2024.0 | 2024-06-19 | |
| Enamine | EN300-248036-1g |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid |
1251101-59-3 | 95% | 1g |
$470.0 | 2023-09-15 | |
| Enamine | EN300-248036-5g |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid |
1251101-59-3 | 95% | 5g |
$1364.0 | 2023-09-15 |
3-methyl-4-(1H-pyrazol-1-yl)benzoic acid Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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